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Cat. No.: B184574
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Executive Summary: The Structural Alert

Dinitroanisidines (specifically isomers such as 2-methoxy-4,6-dinitroaniline) represent a critical
"push-pull" aromatic system used extensively in the synthesis of disperse azo dyes and,
historically, as energetic material precursors.

For drug development professionals, this scaffold is a high-priority structural alert. The
coexistence of an electron-donating methoxy/amino group with two electron-withdrawing nitro
groups creates a molecule that is not only highly reactive in chromophore formation but also
metabolically primed for bioactivation into potent DNA-alkylating agents.

This guide analyzes the toxicology of dinitroanisidine derivatives, distinguishing them from their
non-aminated analog 2,4-Dinitroanisole (DNAN) (a munitions compound), and details the
mechanisms of genotoxicity, hematotoxicity, and carcinogenicity.

Chemical Identity & Physicochemical Basis[1][2]
The "Push-Pull" Mechanism
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The toxicity of dinitroanisidine derivatives is dictated by their electronic structure.

o Electron Donors (+M Effect): The amino (-NH2) and methoxy (-OCHS3) groups increase
electron density on the ring, facilitating oxidation.

o Electron Acceptors (-M Effect): The two nitro (-NO2) groups stabilize the resulting radical
intermediates but also serve as sites for enzymatic reduction.

Key Derivative of Concern:
e Chemical Name: 2-Methoxy-4,6-dinitroaniline (also referred to as 4,6-dinitro-o-anisidine)
o CAS Number: 5327-44-6 (generic isomer class often referenced in dye chemistry)

» Role: Precursor for "Disperse” dyes (e.g., Disperse Yellow variants) used in polyester
textiles.[1]

Distinction from Munitions (DNAN)

It is vital not to conflate Dinitroanisidine with DNAN (2,4-Dinitroanisole).

e DNAN (CAS 119-27-7): Lacks the amino group. Metabolized primarily to dinitrophenol
(DNP), causing uncoupling of oxidative phosphorylation (hyperthermia).

« Dinitroanisidine: Contains the amino group. Metabolized to N-hydroxylamines, causing DNA
adducts (genotoxicity) and bladder cancer.

Toxicological Profile
Genotoxicity & Mutagenicity

The primary hazard of dinitroanisidine derivatives is genotoxicity. Unlike direct-acting alkylators,
these are pro-mutagens requiring metabolic activation.

e Ames Test Status: Typically Positive in Salmonella typhimurium strains TA98 and TA100, but
often requires S9 metabolic activation.

¢ Mechanism:
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o Nitroreduction: The nitro groups are reduced to nitroso (-NO) and then hydroxylamine (-
NHOH) intermediates by cytosolic nitroreductases or intestinal microflora.

o O-Acetylation: The N-hydroxylamine is further activated by N-acetyltransferase
(NAT1/NAT?2) to form an unstable N-acetoxy ester.

o Nitrenium lon Formation: Spontaneous loss of the acetate group yields a highly
electrophilic nitrenium ion.

o DNA Binding: This ion covalently binds to the C8 position of Guanine, causing replication

errors.

Carcinogenicity (Bladder Cancer Link)

Dinitroanisidines are structural analogs of o-Anisidine (CAS 90-04-0), a Group 2B carcinogen
(IARC) and known bladder carcinogen in rodents.

o Target Organ: Urinary Bladder.
o Pathology: Transitional cell carcinomas.

e Mechanism: The acidic environment of the urine can facilitate the hydrolysis of N-
glucuronides (transport forms), releasing the reactive N-hydroxylamine directly into the
bladder lumen.

Hematotoxicity: Methemoglobinemia

Like most nitro-aromatics, dinitroanisidines can oxidize ferrous hemoglobin (Fe2+) to ferric
methemoglobin (Fe3+), which cannot transport oxygen.

 Clinical Sign: Cyanosis (blue skin/lips) at low exposure levels.

e Mechanism: The nitroso intermediate enters the erythrocyte and participates in a redox
cycle, depleting cellular NADPH and overwhelming the methemoglobin reductase system.

Metabolic Activation Pathway (Visualization)
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The following diagram illustrates the bioactivation pathway of 2-methoxy-4,6-dinitroaniline,

highlighting the divergence between detoxification and genotoxic activation.
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Figure 1: Bioactivation pathway of dinitroanisidine derivatives showing the critical split between

excretion and DNA alkylation.

Experimental Assessment Protocols

To assess the toxicity of a novel dinitroanisidine derivative, standard assays must be modified

to account for the specific metabolic requirements of nitro-aromatics.

Protocol A: Modified Ames Test (Prival Modification)

Standard Ames tests often yield false negatives for azo/nitro compounds because standard S9

fractions lack sufficient nitroreductase activity.

o Objective: Assess mutagenicity with enhanced reductive metabolism.

o System:Salmonella typhimurium strains TA98 and TA100.

» Metabolic Activation System (Prival S9):

o Use Hamster Liver S9 (more active NAT enzymes than rat S9).

o Cofactor Supplementation: Add Flavin Mononucleotide (FMN) and NADH to the S9 mix to

support azo/nitro reduction.
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o Pre-incubation: Incubate bacteria + test compound + S9 for 30 minutes anaerobically (or
in reductive conditions) before plating.

o Readout: Count revertant colonies. A 2-fold increase over solvent control indicates

mutagenicity.

Protocol B: In Vitro Methemoglobinemia Assay

¢ Objective: Quantify potential for inducing methemoglobinemia without animal testing.
e Reagents: Fresh human or rat whole blood (heparinized).
» Procedure:

o Incubate whole blood with the test compound (0.1 - 100 uM) at 37°C.

o Time points: 0, 30, 60, 120 minutes.

o Lysis: Aliquot blood into phosphate buffer (pH 6.6) with Triton X-100.
e Analysis: Measure absorbance at 630 nm (MetHb) and 540 nm (Total Hb).
 Calculation:

(Using standard extinction coefficients).

Summary of Toxicity Data
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Endpoint Effect Mechanism Key Reference

o Oral LD50 ~200-500
Acute Toxicity Moderate kg (Rat) [PubChem, 2025]
mg/kg (Rat).

Frameshift mutations
Genotoxicity Positive (TA98). Requires [NTP, 2020]

reductive activation.

Bladder/Spleen
Carcinogenicity High Risk tumors. Metabolically [IARC Monograph 73]

linked to o-anisidine.

Methemoglobinemia;
Hematotoxicity High secondary anemia; [Ashby et al., 1991]

spleen pigmentation.

Skin sensitizer
Sensitization Moderate (allergic dermatitis) in [ChemicalBook, 2021]

dye workers.

Risk Assessment for Drug Development
If a dinitroanisidine moiety appears in a high-throughput screen (HTS) hit:
o Structural Alert: Flag immediately. The combination of nitro groups and electron-rich anilines

is a classic "PAINS" (Pan-Assay Interference Compounds) feature and a mutagenic
toxicophore.

o Impurity Control: If used as a starting material, it must be controlled to ppm levels (typically
<10 ppm) in the final API, quantified by LC-MS/MS.

o Metabolite ID: Perform hepatocyte stability assays to confirm if the nitro groups are reduced.
If the amine forms, the risk of genotoxicity increases exponentially.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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